2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide

• IUPAC Name: 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide
• InChI: InChI=1S/C15H15NO4S/c1-3-9-16(10-4-2)21(18,19)13-6-7-14-12(11-13)5-8-15(17)20-14/h3-8,11H,1-2,9-10H2
• InChI Key: DCPGDHCKNJUCLO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC2=C(C=C1)OC(=O)C=C2
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a chromene derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide is not yet fully understood, but it is thought to involve the modulation of various signaling pathways involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide can induce cell cycle arrest and apoptosis in cancer cells, as well as protect neurons from oxidative stress and inflammation. It has also been shown to exhibit anti-inflammatory effects in models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide in lab experiments is its ability to selectively target cancer cells and protect neurons from oxidative stress. However, its mechanism of action is not yet fully understood, and further research is needed to determine its potential side effects and limitations.

Future Directions

Future research on 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide could focus on further elucidating its mechanism of action and exploring its potential applications in drug discovery and neuroprotection. Additionally, studies could investigate its potential use in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide involves the reaction of 6-hydroxychromone with propargyl bromide, followed by the addition of sodium hydride and propargylamine. The resulting compound is then sulfonated using chlorosulfonic acid to yield the final product.

Scientific Research Applications

2-oxo-N,N-bis(prop-2-enyl)chromene-6-sulfonamide has been studied for its potential applications in a range of scientific research fields, including cancer research, neurobiology, and drug discovery. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells, as well as neuroprotective effects in models of neurodegenerative diseases.